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tert-Butyl 5-nitro-2-oxopyridine-

1(2H)-carboxylate

CAS No.: 1706436-34-1

Cat. No.: B1408812

Get Quote

Executive Summary
tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate represents a critical "masked"

intermediate in the synthesis of Factor Xa inhibitors and other bioactive pyridone scaffolds.[1]

Unlike its parent compound, 5-nitro-2-pyridone, which relies on strong intermolecular hydrogen

bonding for stability, the N-Boc derivative exhibits a crystal packing dominated by steric

demand and weak van der Waals interactions.[1][2]

This guide compares the solid-state performance of the N-protected derivative against the

standard unprotected alternative, highlighting how the introduction of the tert-butoxycarbonyl

(Boc) group fundamentally alters the molecular geometry, lattice energy, and solubility profile.

[1][2]

Structural Comparison: Product vs. Alternative
The Alternative (Parent): 5-Nitro-2-pyridone[1][3][4]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1408812#bc-rfq
https://www.benchchem.com/product/b1408812/docs?utm_src=pdf-body#comparative-guide-structural-crystallographic-analysis-of-n-boc-5-nitro-2-pyridone-derivatives
https://patents.google.com/patent/EP3752488A1/en
https://patents.google.com/patent/EP3752488A1/en
https://en.wikipedia.org/wiki/2-Pyridone
https://patents.google.com/patent/EP3752488A1/en
https://en.wikipedia.org/wiki/2-Pyridone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1408812?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Core Interaction: Dominated by strong N-H···O=C hydrogen bonds.[2][3]

Packing Motif: Forms centrosymmetric dimers (R²₂(8) graph set) or infinite ribbons.

Lattice Characteristics: High melting point (>170°C), low solubility in non-polar solvents,

planar stacking.[2][3]

Geometric Constraint: The nitro group at C5 is often coplanar or slightly twisted (<10°)

relative to the ring to maximize conjugation.[2][3]

The Product: tert-Butyl 5-nitro-2-oxopyridine-1(2H)-
carboxylate[1][6]

Core Interaction:N-H donor is removed. Packing is driven by weak C-H···O interactions and

steric interlocking of the tert-butyl groups.[1][2]

Packing Motif: Monomeric packing with no strong H-bond networks.[1][2] The bulky Boc

group disrupts planar stacking.[2][3]

Lattice Characteristics: Lower melting point, high solubility in DCM/EtOAc/Toluene.[2][3]

Geometric Constraint: The N-Boc group typically adopts a perpendicular or skewed

orientation relative to the pyridone ring to minimize steric clash between the Boc carbonyl

and the C2 ring carbonyl.[1][2]

Quantitative Structural Data Comparison
Data derived from representative crystallographic studies of 2-pyridone derivatives.
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Feature
Alternative: 5-Nitro-

2-pyridone

Product: N-Boc-5-

nitro-2-pyridone
Impact on Utility

Space Group

Typically P2₁/c or

Pna2₁ (High

Symmetry)

Typically P2₁/c or P-1

(Lower packing

efficiency)

Product is easier to

solvate/dissolve.[1]

Intermolecular H-

Bonds
Strong (1.8 – 2.0 Å)

None (N-H replaced

by N-C)

Product does not

aggregate in solution.

[1][3]

Ring Planarity High (RMSD < 0.02 Å)
Distorted (N1 is

pyramidalized)

Product reactivity is

enhanced at C6.[1][2]

[3]

C2=O Bond Length
~1.24 Å (Amide

character)

~1.22 Å (Ketone-like

character)

N-Boc activates the

ring for nucleophilic

attack.[1][2]

Nitro Torsion Angle 0° – 10° (Conjugated)
5° – 25° (Sterically

perturbed)

Minimal electronic

impact, but affects

packing.[1][2][3]

Mechanistic Insight: The "Boc-Effect" on
Crystallization
The introduction of the Boc group is not merely a protective step; it is a crystallographic

disruptor.[1][2]

Disruption of the Dimer: The parent 2-pyridone naturally forms a stable dimer.[1][2] The Boc

group sterically blocks the N1 position and removes the proton, forcing the molecule to

crystallize as discrete monomers.[2]

Carbonyl Competition: The Nitrogen atom is flanked by two electron-withdrawing carbonyls

(Ring C2 and Boc C=O).[1][2] Crystallographic data suggests the N lone pair is delocalized

into both, but the steric bulk forces the Boc carbonyl out of plane, reducing its conjugation

efficiency compared to the ring carbonyl.[2]
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Visualizing the Packing Disruption

Alternative: 5-Nitro-2-pyridone (Dimer) Product: N-Boc Derivative (Steric Monomer)

Molecule A
(H-Bond Donor)

Molecule B
(H-Bond Acceptor)

Strong N-H...O
(1.8 Å)

Molecule A
(N-Boc Protected)

Boc Protection
Removes Donor

Molecule B
(Steric Repulsion)

Weak vdW / Steric Bulk
(> 3.5 Å)

Click to download full resolution via product page

Figure 1: Schematic comparison of the intermolecular forces.[1][2] The parent forms tight

dimers (red), while the N-Boc product (blue) relies on weak steric packing.[1]

Experimental Protocol: Crystallization &
Characterization
To replicate the structural results, the following protocol ensures high-quality single crystals

suitable for X-ray diffraction.

Phase 1: Synthesis & Isolation
Reactants: Suspend 5-nitro-2-pyridone (1.0 equiv) in dry DCM.

Catalyst: Add DMAP (0.1 equiv) and Triethylamine (1.2 equiv).

Reagent: Add Boc₂O (1.2 equiv) dropwise at 0°C.

Observation: The suspension clears as the H-bond network breaks and the lipophilic N-Boc

species forms.[1][2]

Workup: Wash with 1M HCl (remove DMAP/TEA), dry over Na₂SO₄, concentrate.
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Phase 2: Crystallization Workflow (Vapor Diffusion)
This method is superior to evaporation for N-Boc derivatives, which tend to oil out due to the

flexible tert-butyl group.[1][2]

Critical Parameters

1. Dissolution 2. Filtration

Solvent: DCM or CHCl3
(High Solubility) 3. Vapor Diffusion0.45µm PTFE Filter

4. Harvesting

Anti-solvent: Hexane
(Slow diffusion over 48h)

Temp: 4°C

Conc: 20 mg/mL

Click to download full resolution via product page

Figure 2: Optimized crystallization workflow for N-Boc-2-pyridone derivatives.

Phase 3: Data Collection Strategy
Temperature: Collect at 100 K. The tert-butyl group often exhibits rotational disorder at room

temperature (thermal ellipsoids > 0.08 Å²).[1][2] Cooling freezes this motion.[2][3]

Resolution: Aim for 0.75 Å resolution to accurately resolve the N-C(Boc) vs N-C(Ring) bond

lengths.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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